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Compound of Interest

Compound Name: 3-Methylphenethyl alcohol
CAS No.: 1875-89-4
Cat. No.: B162758

Get Quote

CAS: 1875-89-4 | Molecular Formula: CoH120 | Scaffold: Phenethanol

Executive Technical Summary

3-Methylphenethyl alcohol (also known as m-methyl-2-phenylethanol) represents a critical
structural modification of the classic phenethyl alcohol (PEA) scaffold. While PEA is the
industry standard for "rose" notes in perfumery and a versatile solvent in pharma, the
introduction of a methyl group at the meta (3-) position introduces significant steric and
electronic changes.

Core Utility:

e Fragrance Chemistry: Acts as a modifier, adding "green," spicy, or dry nuances to the
standard floral profile of PEA.

o Medicinal Chemistry: Serves as a lipophilic building block. The meta-substitution prevents
rapid metabolic oxidation at the para-position (a common clearance route for phenyl rings),
potentially extending half-life in derivative drugs.
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o Green Chemistry Target: A prime candidate for "new-to-nature” biocatalysis via engineered
Ehrlich pathways.

Synthetic Architectures: Chemical vs. Biological

The production of 3-methylphenethyl alcohol demands a choice between atom economy
(chemical) and enantioselectivity/sustainability (biological).

Comparative Pathways

The following diagram illustrates the decision logic between classical Grignard synthesis and
modern biocatalytic routes.
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Figure 1:Synthetic logic flow comparing the Grignard organometallic route (red) against the
Ehrlich metabolic pathway (green).

Critical Analysis of Methods
¢ Grignard Addition (Chemical):

o Mechanism:[1][2][3][4] Nucleophilic attack of m-tolylmagnesium bromide on the epoxide
ring of ethylene oxide.

o Expert Insight: This is the industrial workhorse method. However, strict temperature control
(-5°C to 0°C) is non-negotiable. If the temperature spikes during ethylene oxide addition,
you risk polymerization of the epoxide or Wurtz-type coupling side reactions, leading to
high-boiling impurities that are difficult to distill.

» Biocatalysis (The Ehrlich Pathway):
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o Mechanism:[1][2][3][4] Yeast (S. cerevisiae) naturally converts L-phenylalanine to PEA. By
feeding meta-methyl-L-phenylalanine (or using an engineered strain that methylates the
ring), the machinery (Aro8p, Aro10p, ADH) produces the alcohol.

o Expert Insight: This is the "Green" future. The challenge is toxicity; phenethyl alcohols are
toxic to yeast membranes at >2 g/L. In situ product recovery (ISPR) using biphasic
systems (e.g., oleic acid overlay) is required to prevent cell death [1].

Experimental Protocol: Chemical Synthesis
Standardized Laboratory Scale Procedure

Objective: Synthesis of 3-methylphenethyl alcohol via reduction of 3-methylphenylacetic acid.
Note: We choose acid reduction over Grignard for lab-scale safety, avoiding gaseous ethylene
oxide.

Reagents:

3-Methylphenylacetic acid (CAS 621-36-3): 15.0 g (0.1 mol)

Lithium Aluminum Hydride (LiAlH4): 4.5 g (0.12 mol)

Tetrahydrofuran (THF), anhydrous: 200 mL

Ethyl Acetate (for quenching)
Step-by-Step Methodology:
e System Preparation:

o Flame-dry a 500 mL three-neck round-bottom flask equipped with a reflux condenser and

Nz inlet.

o Why: LiAlHa is violently reactive with moisture. Any water ingress will lower yield and

create fire hazards.

e Hydride Suspension:
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o Charge flask with LiAlH4 and 100 mL anhydrous THF. Cool to 0°C in an ice bath.

e Addition (The Critical Rate Step):
o Dissolve 3-methylphenylacetic acid in 100 mL THF.
o Add dropwise via addition funnel over 45 minutes.

o Control: Maintain internal temperature <10°C. Rapid evolution of Hz gas will occur; ensure
venting is unblocked.

e Reaction & Reflux:
o Once addition is complete, allow to warm to room temperature (25°C).
o Heat to gentle reflux (66°C) for 3 hours.

o Validation: Monitor via TLC (Hexane:EtOAc 3:1). The starting acid spot (low R_f) should
disappear.

o Fieser Quench (Safety Critical):
o Cool back to 0°C.
o Add carefully in sequence: 4.5 mL H20, 4.5 mL 15% NaOH, 13.5 mL Hz0.

o Result: This precipitates aluminum salts as a granular white solid (lithium aluminate) rather
than a gelatinous mess, facilitating filtration.

e Purification:
o Filter through a celite pad. Dry filtrate over MgSOea.
o Remove solvent in vacuo.

o Distillation: Purify residue via vacuum distillation (approx. 110-115°C at 5 mmHg).

Analytical Characterization
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To validate the identity of 3-methylphenethyl alcohol, rely on the following physicochemical
fingerprint.

Table 1: Physicochemical Properties

Property Value | Characteristic Notes

High boiling point requires

Boiling Point 242-243°C (760 mmHg) ) o
high-vac distillation.
Density 1.002 g/mL at 25°C Slightly denser than water.
Refractive Index n20/D 1.529 Useful for quick purity checks.
o Yellowing indicates oxidation to
Appearance Colorless to pale yellow liquid

aldehyde.

Solubilit Soluble in alcohol, oils; slightly  Partition coefficient (LogP)
olubili
Y in water approx 2.4.

GC-MS Interpretation:
e Molecular lon: Look for m/z 136 [M]+.
e Base Peak: Typically m/z 105 (loss of -CH20H group, forming the methyl-tropylium ion).

 Differentiation: The meta isomer elutes between the ortho (fastest) and para (slowest)
isomers on non-polar columns (e.g., DB-5), though separation from para can be difficult
requiring a polar wax column for baseline resolution.

Structure-Activity Relationship (SAR)

Understanding how the methyl group placement influences function is vital for drug design and
fragrance formulation.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b162758/docs?utm_src=pdf-body#technical-monograph-3-methylphenethyl-alcohol-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162758?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methylphenethyl Alcohol
(Scaffold)

Ortho-Substitution Meta-Substitution Para-Substitution
(Steric Clash) (Current Topic) (Metabolic Vulnerability)

Increased Lipophilicity Olfactory Shift Metabolic Stability
(LogP ~2.4 vs 1.9 for PEA) (Green/Spicy vs Sweet Rose) (Blocks p-hydroxylation)

Click to download full resolution via product page

Figure 2:Structure-Activity Relationship highlighting the specific advantages of meta-
substitution regarding stability and physical properties.

 Lipophilicity: The methyl group increases LogP, enhancing membrane permeability
compared to unsubstituted PEA.

» Metabolic Stability: In pharmaceutical applications, unsubstituted phenyl rings are often
rapidly oxidized at the para position by CYP450 enzymes. Placing a methyl group at the
meta position does not fully block this, but it sterically hinders the ring orientation in the
active site, potentially altering metabolic clearance rates [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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